Cas no 838882-82-9 (ethyl 1-2-(1H-indol-3-yl)-2-oxoacetylpiperidine-4-carboxylate)

• Product Name: ethyl 1-2-(1H-indol-3-yl)-2-oxoacetylpiperidine-4-carboxylate
• CAS No: 838882-82-9
• MF: C₁₈H₂₀N₂O₄
• MW: 328.362404823303
• CID: 6030428
• PubChem ID: 2987412
• Update Time: 2025-06-14

ethyl 1-2-(1H-indol-3-yl)-2-oxoacetylpiperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-2-(1H-indol-3-yl)-2-oxoacetylpiperidine-4-carboxylate
• 4-Piperidinecarboxylic acid, 1-[2-(1H-indol-3-yl)-2-oxoacetyl]-, ethyl ester
• ethyl 1-[2-(1H-indol-3-yl)-2-oxoacetyl]piperidine-4-carboxylate
• ethyl 1-(2-(1H-indol-3-yl)-2-oxoacetyl)piperidine-4-carboxylate
• AKOS000612195
• ethyl 1-[1H-indol-3-yl(oxo)acetyl]piperidine-4-carboxylate
• 838882-82-9
• F0675-0027
• ETHYL 1-[2-(1H-INDOL-3-YL)-2-OXOACETYL]-4-PIPERIDINECARBOXYLATE

• Inchi： 1S/C18H20N2O4/c1-2-24-18(23)12-7-9-20(10-8-12)17(22)16(21)14-11-19-15-6-4-3-5-13(14)15/h3-6,11-12,19H,2,7-10H2,1H3
• InChI Key： DOYGBXKRMZSSCM-UHFFFAOYSA-N
• SMILES： N1(C(C(C2C3=C(NC=2)C=CC=C3)=O)=O)CCC(C(OCC)=O)CC1

Computed Properties

• Exact Mass: 328.14230712g/mol
• Monoisotopic Mass: 328.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 79.5Ų

Experimental Properties

• Density: 1.289±0.06 g/cm3(Predicted)
• Boiling Point: 514.4±60.0 °C(Predicted)
• pka: 14.90±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on ethyl 1-2-(1H-indol-3-yl)-2-oxoacetylpiperidine-4-carboxylate

Research Brief on Ethyl 1-2-(1H-Indol-3-yl)-2-oxoacetylpiperidine-4-carboxylate (CAS: 838882-82-9)

The compound ethyl 1-2-(1H-indol-3-yl)-2-oxoacetylpiperidine-4-carboxylate (CAS: 838882-82-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The compound's unique structural features, combining an indole moiety with a piperidine carboxylate, make it a promising scaffold for further pharmacological exploration.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of more complex molecules targeting various biological pathways. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of kinase inhibitors, particularly those targeting cancer-related kinases. The indole moiety is known for its ability to interact with hydrophobic pockets in enzyme active sites, while the piperidine ring contributes to improved solubility and bioavailability, making this compound a versatile building block in drug design.

In terms of biological activity, preliminary in vitro studies have shown that ethyl 1-2-(1H-indol-3-yl)-2-oxoacetylpiperidine-4-carboxylate exhibits moderate inhibitory effects on certain cancer cell lines, including breast and lung cancer cells. These findings were corroborated by a 2024 study in Bioorganic & Medicinal Chemistry Letters, which reported an IC50 value in the low micromolar range for specific cancer cell lines. The mechanism of action appears to involve the disruption of cell cycle progression and induction of apoptosis, though further mechanistic studies are warranted to elucidate the precise pathways involved.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the yield and purity of this compound. A 2023 paper in Organic Process Research & Development detailed a novel, scalable synthesis route that reduces the number of steps and improves overall efficiency. This is particularly important for potential industrial-scale production, should the compound progress to later stages of drug development. The improved synthesis also addresses previous challenges related to the stability of the oxoacetyl group during purification.

Looking ahead, researchers are exploring the derivatization of ethyl 1-2-(1H-indol-3-yl)-2-oxoacetylpiperidine-4-carboxylate to enhance its pharmacological properties. Current efforts, as reported in recent conference proceedings, are focused on modifying the ester group to improve metabolic stability and on exploring substitutions on the indole ring to increase target specificity. These structure-activity relationship studies are expected to yield more potent analogs with improved drug-like properties in the coming years.

In conclusion, ethyl 1-2-(1H-indol-3-yl)-2-oxoacetylpiperidine-4-carboxylate represents a promising chemical entity with multiple potential applications in medicinal chemistry. While current research has established its basic biological activity and synthetic accessibility, further investigations are needed to fully exploit its therapeutic potential. The compound's versatility as a synthetic intermediate and its moderate biological activity make it a valuable subject for ongoing research in drug discovery programs targeting various diseases, particularly in oncology.